3-Cyclopropyl-1-phenylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 3-cyclopropyl-1-phenylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C21H15N3/c22-13-17-16(14-10-11-14)12-20(15-6-2-1-3-7-15)24-19-9-5-4-8-18(19)23-21(17)24/h1-9,12,14H,10-11H2
• InChI Key: DBWOUZUGUHDRBC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C3=NC4=CC=CC=C4N3C(=C2)C5=CC=CC=C5)C#N
• Molecular Formula: C21H15N3
• Molecular Weight: 309.4 g/mol

Description

“3-Cyclopropyl-1-phenylpyrido[1,2-a]benzimidazole-4-carbonitrile” is a chemical compound with the molecular formula C21H15N3. It has a molecular weight of 309.36.

Scientific Research Applications

Antitumor Applications

Benzimidazole derivatives, including structures similar to 3-Cyclopropyl-1-phenylpyrido[1,2-a]benzimidazole-4-carbonitrile, have been extensively studied for their antitumor properties. Abdel-Mohsen et al. (2010) synthesized a series of benzimidazole-pyrimidine conjugates demonstrating significant in vitro cytotoxic activity against various cancer cell lines, suggesting their potential as potent antitumor agents (Abdel-Mohsen, Ragab, Ramla, & El Diwani, 2010). Similarly, Sarhan et al. (2010) explored 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile derivatives, revealing their capacity to disrupt cell cycles and induce apoptotic activity in cancer cells, highlighting another aspect of benzimidazole derivatives' antitumor efficacy (Sarhan, Al‐Dhfyan, Al-Mozaini, Adra, & Aboul-Fadl, 2010).

Synthesis and Chemical Properties

The chemical synthesis of benzimidazole derivatives, including 3-Cyclopropyl-1-phenylpyrido[1,2-a]benzimidazole-4-carbonitrile, involves various strategies to introduce functional groups that might enhance their biological activity. Adib et al. (2016) described an efficient three-component synthesis approach for benzimidazo[1,2-a]quinoline-6-carbonitriles, offering a versatile method for preparing structurally complex benzimidazole derivatives with potential pharmacological applications (Adib, Zainali, & Kim, 2016).